7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one

• CAS No.: 112859-12-8
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 7-[4-(benzenesulfonyl)butoxy]-1,3-dihydroimidazo[4,5-b]quinolin-2-one
• InChI: InChI=1S/C20H19N3O4S/c24-20-22-18-13-14-12-15(8-9-17(14)21-19(18)23-20)27-10-4-5-11-28(25,26)16-6-2-1-3-7-16/h1-3,6-9,12-13H,4-5,10-11H2,(H2,21,22,23,24)
• InChI Key: PSFRCKHLCWZSJR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCCOC2=CC3=CC4=C(NC(=O)N4)N=C3C=C2
• Synonyms: 2H-Imidazo(4,5-b)quinolin-2-one, 1,3-dihydro-7-(4-(phenylsulfonyl)butoxy)-; 7-(4-(phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one; BMY 21638; BMY-21638

Description

7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one, also known as this compound, is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-[[2-nitro-5-[4-(phenylsulfonyl)butoxy]phenyl]methylene]-2,4-imidazolidinedione (4.12 g, 9.1 mmol) in dimethylformamide (125 mL) was hydrogenated at 60 p.s.i. over 10% palladium on charcoal (1.25 g) in a low pressure hydrogenation apparatus. After 18 hours, the mixture was filtered through kieselguhr, the solvent evaporated and the residue dissolved in dimethylformamide (125 mL) and resubjected to hydrogenation over 10% palladium on charcoal (1.2 g). After 4 hours, the mixture was filtered through kieselguhr, concentrated in vacuo and the residue dissolved in refluxing methanol (150 mL). Iodine (2.35 g, 9 mmol) was added and the mixture refluxed for 1 hour, cooled and diluted with 10% sodium thiosulfate solution and 10% potassium carbonate solution. The mixture was stirred for 10 minutes, filtered and the solid washed with water and dried at 90° C. in vacuo. Crystallization from acetonitrile/dimethylformamide/water afforded 7-[4-(phenylsulfonyl)butoxy]-1,3-dihydro-2H-imidazo[4,5-b]quinolin-2-one as a partial hydrate (1.90 g, 51%), m.p. 258° C. (dec.).